Cas no 2227870-48-4 (rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227870-48-4
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5903573
• PubChem ID: 165798496
• Update Time: 2025-08-02

rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1908078
• 2227870-48-4

• Inchi： 1S/C12H16BrNO/c1-12(2)10(11(12)14)8-5-4-7(13)6-9(8)15-3/h4-6,10-11H,14H2,1-3H3/t10-,11-/m1/s1
• InChI Key： QHPLYYGRLDJLFY-GHMZBOCLSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Guide to rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227870-48-4)

rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227870-48-4) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound features a cyclopropane core substituted with a 4-bromo-2-methoxyphenyl group and two methyl groups, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in its stereochemistry and potential applications in drug discovery, particularly in the development of novel CNS-targeting agents.

The rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine structure combines a cyclopropylamine moiety with an aromatic ring, offering unique electronic and steric properties. This combination is particularly relevant in modern medicinal chemistry, where cyclopropane-containing compounds are gaining attention for their ability to modulate biological activity. The presence of the bromine atom at the para position and the methoxy group at the ortho position provides opportunities for further functionalization, making this compound a versatile building block in organic synthesis.

Recent studies highlight the growing importance of chiral amines like rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine in asymmetric synthesis. The pharmaceutical industry is particularly interested in such compounds due to their potential as pharmacophores in drug design. The rigid cyclopropane ring can enhance metabolic stability and influence the conformational properties of drug candidates, addressing common challenges in drug development such as bioavailability and target selectivity.

From a synthetic perspective, rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227870-48-4) serves as an important intermediate in the preparation of more complex molecules. The bromine substituent allows for various cross-coupling reactions, while the amine functionality provides a handle for further derivatization. These features make it valuable for researchers working on structure-activity relationship studies and lead optimization in drug discovery programs.

The compound's potential applications extend beyond pharmaceuticals. In material science, cyclopropane-containing compounds are being explored for their unique electronic properties. The rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine structure, with its combination of aromatic and aliphatic characteristics, could contribute to the development of novel organic electronic materials or liquid crystals. This versatility aligns with current trends in green chemistry and sustainable material development.

Quality control and characterization of rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and chiral separation methods are crucial for determining the enantiomeric purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide structural confirmation. These analytical approaches ensure the compound meets the stringent requirements of pharmaceutical research and fine chemical synthesis.

The market for specialized chiral building blocks like rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is growing steadily. Pharmaceutical companies and contract research organizations are increasingly sourcing such compounds to accelerate their drug discovery pipelines. The compound's unique structural features make it particularly valuable for projects targeting GPCRs (G-protein coupled receptors) and other membrane proteins, which represent important therapeutic targets in modern medicine.

Storage and handling of rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light to maintain stability. Researchers working with this compound typically use appropriate personal protective equipment (PPE) as part of good laboratory practice, especially when conducting scale-up reactions or process chemistry experiments.

Future research directions for rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227870-48-4) may explore its potential as a scaffold for fragment-based drug discovery or as a component in covalent inhibitor design. The compound's structural features make it an interesting candidate for developing allosteric modulators or proteolysis targeting chimeras (PROTACs), which are currently hot topics in medicinal chemistry and drug discovery.

In conclusion, rac-(1R,3R)-3-(4-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine represents a valuable chemical entity with diverse applications in pharmaceutical research and organic synthesis. Its unique combination of cyclopropane rigidity, aromatic substitution patterns, and chiral amine functionality makes it particularly relevant to current trends in drug discovery and material science. As research continues to uncover new applications for such specialized building blocks, compounds like this will remain important tools for scientists working at the forefront of chemical innovation.